Cas no 1448029-39-7 (4-[(furan-2-yl)methanesulfonyl]-1-(naphthalene-1-carbonyl)piperidine)

• Product Name: 4-[(furan-2-yl)methanesulfonyl]-1-(naphthalene-1-carbonyl)piperidine
• CAS No: 1448029-39-7
• MF: C₂₁H₂₁NO₄S
• MW: 383.46074461937
• CID: 5803492
• PubChem ID: 71808897
• Update Time: 2025-06-15

4-[(furan-2-yl)methanesulfonyl]-1-(naphthalene-1-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• [4-(furan-2-ylmethylsulfonyl)piperidin-1-yl]-naphthalen-1-ylmethanone
• 4-[(furan-2-yl)methanesulfonyl]-1-(naphthalene-1-carbonyl)piperidine
• (4-((furan-2-ylmethyl)sulfonyl)piperidin-1-yl)(naphthalen-1-yl)methanone
• 1448029-39-7
• AKOS024563893
• F6441-4055

• Inchi： 1S/C21H21NO4S/c23-21(20-9-3-6-16-5-1-2-8-19(16)20)22-12-10-18(11-13-22)27(24,25)15-17-7-4-14-26-17/h1-9,14,18H,10-13,15H2
• InChI Key： BYVUUGTZTAPATA-UHFFFAOYSA-N
• SMILES： C(N1CCC(S(CC2=CC=CO2)(=O)=O)CC1)(C1=C2C(C=CC=C2)=CC=C1)=O

Computed Properties

• Exact Mass: 383.11912932g/mol
• Monoisotopic Mass: 383.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 4-[(furan-2-yl)methanesulfonyl]-1-(naphthalene-1-carbonyl)piperidine

Exploring 4-[(furan-2-yl)methanesulfonyl]-1-(naphthalene-1-carbonyl)piperidine (CAS No. 1448029-39-7): Structure, Applications, and Research Insights

4-[(furan-2-yl)methanesulfonyl]-1-(naphthalene-1-carbonyl)piperidine (CAS 1448029-39-7) is a structurally complex organic compound that has garnered attention in pharmaceutical and materials science research. This molecule features a piperidine core modified with a naphthalene-1-carbonyl group and a furan-2-yl methanesulfonyl substituent, offering unique chemical properties. Its hybrid architecture combines aromatic (naphthalene and furan) and aliphatic (sulfonyl and piperidine) moieties, making it a subject of interest for drug discovery and functional material design.

Recent studies highlight the compound’s potential in modulating biological targets, particularly in central nervous system (CNS) research. The naphthalene moiety’s planar structure may facilitate interactions with hydrophobic protein pockets, while the furan ring’s electron-rich nature could influence binding affinity. Researchers are investigating its role in enzyme inhibition and receptor modulation, aligning with trends in precision medicine and small-molecule therapeutics. These applications resonate with popular search queries like “piperidine derivatives in drug development” and “sulfonyl-containing bioactive compounds.”

The synthesis of CAS 1448029-39-7 involves multi-step organic reactions, including Suzuki coupling or nucleophilic substitution, to attach the furan-2-yl methanesulfonyl group to the piperidine scaffold. Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for purity validation—a topic frequently searched by chemists (“how to characterize sulfonyl compounds”). The compound’s stability under physiological conditions is also a key focus, addressing queries like “improving metabolic stability of furan derivatives.”

Beyond pharmaceuticals, 4-[(furan-2-yl)methanesulfonyl]-1-(naphthalene-1-carbonyl)piperidine has exploratory applications in organic electronics. Its conjugated naphthalene-furan system may contribute to charge transport properties, relevant to OLEDs or sensor materials. This aligns with industry trends toward sustainable materials, a hot topic in scientific forums and search engines (“aromatic sulfonates in material science”).

In summary, CAS 1448029-39-7 exemplifies the intersection of medicinal chemistry and advanced materials. Its dual functionality—combining a biologically active scaffold with electronic properties—makes it a versatile candidate for interdisciplinary research. As interest grows in structure-activity relationships (SAR) and molecular design, this compound offers a compelling case study for researchers and industries alike.